Cas no 1805476-62-3 (3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine)

• Product Name: 3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine
• CAS No: 1805476-62-3
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4881481
• Update Time: 2025-06-12

3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine

• Inchi： 1S/C7H6F3NO2/c1-13-7-4(6(9)10)5(12)3(8)2-11-7/h2,6H,1H3,(H,11,12)
• InChI Key： ZVEHTDVNYBHQPM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1OC)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.3
• Topological Polar Surface Area: 38.3

Additional information on 3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine

Recent Advances in the Study of 3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine (CAS: 1805476-62-3)

3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine (CAS: 1805476-62-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

One of the most notable advancements in the study of 3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine is its application in the synthesis of fungicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit potent antifungal activity against a broad spectrum of plant pathogens, including Fusarium and Aspergillus species. The researchers attributed this activity to the compound's ability to inhibit key enzymes involved in fungal cell wall biosynthesis, making it a promising candidate for the development of next-generation agrochemicals.

In addition to its agrochemical applications, 3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine has also been investigated for its potential in medicinal chemistry. A recent preprint on bioRxiv highlighted its utility as a building block for the synthesis of small-molecule inhibitors targeting protein kinases. The study reported that fluorinated pyridine derivatives, including this compound, exhibited enhanced binding affinity and selectivity for specific kinase targets, suggesting their potential use in cancer therapy. Further in vitro and in vivo studies are underway to validate these findings.

The synthesis of 3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine has also seen significant improvements. A 2022 patent (WO2022156789) described a novel, scalable method for its production, which involves a regioselective fluorination and difluoromethylation sequence. This method offers higher yields and lower production costs compared to traditional approaches, making it more accessible for industrial applications. The patent also highlighted the compound's stability under various conditions, which is critical for its storage and handling in large-scale production.

Despite these promising developments, challenges remain in the widespread adoption of 3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine. For instance, its environmental impact and toxicity profile require further evaluation to ensure compliance with regulatory standards. Ongoing studies are addressing these concerns, with preliminary data suggesting that the compound is biodegradable and has low acute toxicity in mammalian models. However, long-term ecological and toxicological assessments are still needed.

In conclusion, 3-(Difluoromethyl)-5-fluoro-4-hydroxy-2-methoxypyridine (CAS: 1805476-62-3) represents a versatile and valuable compound in both agrochemical and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a focal point for future studies. As research progresses, this compound is expected to play an increasingly important role in the development of novel therapeutics and crop protection agents. Continued interdisciplinary collaboration will be essential to fully realize its potential.